Cas no 74037-39-1 (1,2-Ethanediamine,N1-[(4-bromophenyl)methyl]-N2,N2-diethyl-N1-2-pyridinyl-)

• Product Name: 1,2-Ethanediamine,N1-[(4-bromophenyl)methyl]-N2,N2-diethyl-N1-2-pyridinyl-
• CAS No: 74037-39-1
• MF: C₁₈H₂₄BrN₃
• MW: 362.307263374329
• CID: 568725
• PubChem ID: 3057333
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-[(4-bromophenyl)methyl]-N2,N2-diethyl-N1-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[(4-bromophenyl)methyl]-N2,N2-diethyl-N1-2-pyridinyl-
• 2-((p-Bromobenzyl)(2-(diethylamino)ethyl)amino)pyridine
• N'-[(4-bromophenyl)methyl]-N,N-diethyl-N'-pyridin-2-ylethane-1,2-diamine
• WV 651
• N-(p-Bromobenzyl)-N',N'-diethyl-N-(2-pyridyl)ethylenediamine
• BRN 0277888
• 74037-39-1
• DTXSID40224849
• Pyridine, 2-((p-bromobenzyl)(2-(diethylamino)ethyl)amino)-
• Ethylenediamine, N-(p-bromobenzyl)-N',N'-diethyl-N-(2-pyridyl)-

• Inchi： 1S/C18H24BrN3/c1-3-21(4-2)13-14-22(18-7-5-6-12-20-18)15-16-8-10-17(19)11-9-16/h5-12H,3-4,13-15H2,1-2H3
• InChI Key： AQNWIRZEJXNCLA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C1C=CC=CN=1)CCN(CC)CC

Computed Properties

• Exact Mass: 361.11500
• Monoisotopic Mass: 361.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 459.3°C at 760 mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.595
• PSA: 19.37000
• LogP: 4.19250